Cas no 24350-93-4 (1H-2-Benzopyran-1-one, 8-hydroxy-6,7-dimethoxy-3-methyl-)

• Product Name: 1H-2-Benzopyran-1-one, 8-hydroxy-6,7-dimethoxy-3-methyl-
• CAS No: 24350-93-4
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 1416831
• PubChem ID: 5412904
• Update Time: 2025-04-20

1H-2-Benzopyran-1-one, 8-hydroxy-6,7-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 8-hydroxy-6,7-dimethoxy-3-methyl-
• 8-hydroxy-6,7-dimethoxy-3-methylisochromen-1-one
• 8-hydroxy-6,7-dimethoxy-3-methylisocoumarin
• DTXSID20419938
• 24350-93-4
• 6-O-methylreticulol
• CHEBI:199100

• Inchi： 1S/C12H12O5/c1-6-4-7-5-8(15-2)11(16-3)10(13)9(7)12(14)17-6/h4-5,13H,1-3H3
• InChI Key： XSCMXPPEMQECFJ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C(=CC=2C=C1C)OC)OC)O)=O

Computed Properties

• Exact Mass: 236.06846
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives